Cas no 2680883-20-7 (benzyl N-(6-fluoro-2-methyl-3-nitrophenyl)carbamate)

• Product Name: benzyl N-(6-fluoro-2-methyl-3-nitrophenyl)carbamate
• CAS No: 2680883-20-7
• MF: C₁₅H₁₃FN₂O₄
• MW: 304.273127317429
• CID: 5635984
• PubChem ID: 165923104
• Update Time: 2025-10-21

benzyl N-(6-fluoro-2-methyl-3-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(6-fluoro-2-methyl-3-nitrophenyl)carbamate
• EN300-28291109
• 2680883-20-7

• Inchi： 1S/C15H13FN2O4/c1-10-13(18(20)21)8-7-12(16)14(10)17-15(19)22-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,19)
• InChI Key： GGPRTJAALUSBHF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C)=C1NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.08593506g/mol
• Monoisotopic Mass: 304.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-(6-fluoro-2-methyl-3-nitrophenyl)carbamate

Introduction to Benzyl N-(6-fluoro-2-methyl-3-nitrophenyl)carbamate (CAS No. 2680883-20-7)

Benzyl N-(6-fluoro-2-methyl-3-nitrophenyl)carbamate, a compound with the chemical identifier CAS No. 2680883-20-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including the presence of a benzyl group and a 6-fluoro-2-methyl-3-nitrophenyl moiety, contribute to its unique chemical properties and potential biological activities.

The benzyl group, characterized by its aromatic stability and ease of functionalization, plays a crucial role in the overall reactivity and solubility profile of the compound. This feature makes it an attractive candidate for further derivatization and optimization in drug development pipelines. On the other hand, the 6-fluoro-2-methyl-3-nitrophenyl substituent introduces both electronic and steric effects that can influence the compound's interaction with biological targets. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, is particularly noteworthy in this context.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their demonstrated efficacy in various therapeutic areas. The nitro group within the phenyl ring adds another layer of complexity, providing opportunities for selective modification and enhancing the compound's pharmacokinetic properties. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

The synthesis of Benzyl N-(6-fluoro-2-methyl-3-nitrophenyl)carbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps typically include condensation reactions between benzoyl chloride and the appropriate amine derivative, followed by nitration and fluorination of the phenyl ring. Each step must be meticulously controlled to avoid side reactions and ensure the desired product is obtained.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, catalytic fluorination techniques have significantly improved the regioselectivity and yield of fluorinated aromatic compounds. These innovations not only streamline the synthetic process but also enhance cost-effectiveness, making it more feasible for large-scale applications.

Beyond its synthetic significance, Benzyl N-(6-fluoro-2-methyl-3-nitrophenyl)carbamate has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest it may exhibit activity against various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary data indicate that this compound may have applications in treating conditions such as inflammation, pain, and neurodegenerative diseases.

The pharmacological profile of this compound is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property is critical for achieving effective drug delivery and ensuring adequate bioavailability. Additionally, the presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of its pharmacokinetic properties through structural modifications.

In conclusion, Benzyl N-(6-fluoro-2-methyl-3-nitrophenyl)carbamate (CAS No. 2680883-20-7) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of chemical features makes it a valuable tool for researchers exploring new treatment modalities. As our understanding of medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.